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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

dimethyl sulfoxide (DMSO) stock solution of PF-562271 HCl, a potent and selective inhibitor of

Focal Adhesion Kinase (FAK).[1][2][3] Included are key physicochemical properties, a step-by-

step preparation protocol, and diagrams illustrating the experimental workflow and the FAK

signaling pathway. Adherence to this protocol will support the accurate and reproducible use of

PF-562271 HCl in pre-clinical research and drug development applications.

Introduction
PF-562271 HCl is a hydrochloride salt of PF-562271, an ATP-competitive and reversible

inhibitor of Focal Adhesion Kinase (FAK) and to a lesser extent, Proline-rich Tyrosine Kinase 2

(Pyk2).[1][2][3] With IC50 values of 1.5 nM and 14 nM for FAK and Pyk2 respectively, it

demonstrates high potency and selectivity.[1][4][5] FAK is a non-receptor tyrosine kinase that

plays a crucial role in cellular signaling pathways involved in cell adhesion, migration,

proliferation, and survival.[6][7][8] Dysregulation of the FAK signaling pathway is implicated in

cancer progression and metastasis, making it a key target for therapeutic intervention.[8][9][10]

Accurate preparation of PF-562271 HCl stock solutions is critical for reliable in vitro and in vivo

experimental outcomes. DMSO is a common solvent for this compound, though careful

technique is required to achieve desired concentrations.[1][2]
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Physicochemical Properties and Inhibitory
Concentrations
A summary of the quantitative data for PF-562271 HCl is presented in the table below for easy

reference.

Property Value

Molecular Weight 543.95 g/mol [1][11]

Chemical Formula C₂₁H₂₁ClF₃N₇O₃S[11]

Appearance Solid powder[11]

Solubility in DMSO ≥26.35 mg/mL (with gentle warming)[12]

100 mg/mL (183.84 mM)[1]

Solubility in Water Insoluble[1]

Solubility in Ethanol Insoluble[1]

IC50 (FAK) 1.5 nM[1][2][4]

IC50 (Pyk2) 13-14 nM[1][4][5]

Cell-based IC50 (pFAK) 5 nM[1]

Experimental Protocol: Preparation of a 10 mM PF-
562271 HCl Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-562271 HCl in DMSO.

Materials:

PF-562271 HCl (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Water bath or heating block set to 37°C

Ultrasonic bath (optional)

Pipettes and sterile filter tips

Procedure:

Pre-warming the Solvent: Warm the DMSO to 37°C to aid in the dissolution of PF-562271

HCl.

Weighing the Compound: Carefully weigh the desired amount of PF-562271 HCl powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.44 mg of PF-562271 HCl (Molecular Weight = 543.95 g/mol ).

Dissolution:

Add the pre-warmed DMSO to the vial containing the PF-562271 HCl powder.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, incubate the vial at 37°C for 10-15 minutes, with

intermittent vortexing.

For difficult-to-dissolve batches, a brief sonication in an ultrasonic bath can be beneficial.

[2]

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter into a sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for short-term

storage (days to weeks).[11][13]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PF-562271 HCl stock solution.
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FAK Signaling Pathway and Inhibition by PF-562271
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Caption: FAK signaling pathway and the inhibitory action of PF-562271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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